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Compound of Interest

Compound Name: Cefazolin(1-)

Cat. No.: B1200283 Get Quote

A Technical Guide to Cefazolin(1-) for
Experimental Applications
This technical guide provides essential information for researchers, scientists, and drug

development professionals on the molecular properties and experimental use of Cefazolin in its

anionic form, Cefazolin(1-). This document outlines its core molecular data, detailed

experimental protocols for assessing its antibacterial activity, and a summary of its mechanism

of action.

Core Molecular and Physicochemical Data
Cefazolin is a first-generation cephalosporin antibiotic.[1] In biological systems, it often exists

as the Cefazolin(1-) anion. The fundamental molecular and physical properties are

summarized below for ease of reference in experimental calculations.
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Property Value Source(s)

Molecular Formula (Cefazolin) C₁₄H₁₄N₈O₄S₃ [1][2]

Molecular Formula

(Cefazolin(1-))
C₁₄H₁₃N₈O₄S₃⁻ [1][3]

Molecular Weight (Cefazolin) ~454.51 g/mol [1][2]

Molecular Weight

(Cefazolin(1-))
~453.50 g/mol Derived from[1][2]

CAS Number (Cefazolin) 25953-19-9 [1][2]

CAS Number (Cefazolin

Sodium)
27164-46-1 [3]

Molecular Weight (Cefazolin

Sodium)
~476.49 g/mol [4][5]

Mechanism of Action: Inhibition of Bacterial Cell
Wall Synthesis
Cefazolin exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[6][7]

The primary target of Cefazolin is a group of bacterial enzymes known as penicillin-binding

proteins (PBPs).[6][8] These enzymes are crucial for the final step of peptidoglycan synthesis,

which involves the cross-linking of peptide chains that give the cell wall its structural integrity.[8]

[9] By binding to and inactivating these PBPs, Cefazolin prevents the formation of a stable cell

wall, leading to cell lysis and bacterial death.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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